1-[(2-methoxy-4-quinolinyl)carbonyl]-N-methyl-N-(2-phenylethyl)-3-piperidinamine

• IUPAC Name: (2-methoxyquinolin-4-yl)-[3-[methyl(2-phenylethyl)amino]piperidin-1-yl]methanone
• InChI: InChI=1S/C25H29N3O2/c1-27(16-14-19-9-4-3-5-10-19)20-11-8-15-28(18-20)25(29)22-17-24(30-2)26-23-13-7-6-12-21(22)23/h3-7,9-10,12-13,17,20H,8,11,14-16,18H2,1-2H3
• InChI Key: NFLQNTMBARARTC-UHFFFAOYSA-N
• Canonical SMILES: CN(CCC1=CC=CC=C1)C2CCCN(C2)C(=O)C3=CC(=NC4=CC=CC=C43)OC
• Molecular Formula: C25H29N3O2
• Molecular Weight: 403.5 g/mol

Description

1-[(2-methoxy-4-quinolinyl)carbonyl]-N-methyl-N-(2-phenylethyl)-3-piperidinamine, also known as MQPA, is a synthetic compound that has been widely used in scientific research. MQPA is a quinoline-based inhibitor of serine proteases, which are enzymes that play crucial roles in various physiological processes in the human body. The unique structure and properties of MQPA make it a valuable tool for studying the mechanisms of serine protease inhibition and developing new therapeutic agents.

Mechanism of Action

1-[(2-methoxy-4-quinolinyl)carbonyl]-N-methyl-N-(2-phenylethyl)-3-piperidinamine exerts its inhibitory effects on serine proteases by binding to their active sites and blocking their enzymatic activity. The quinoline moiety of 1-[(2-methoxy-4-quinolinyl)carbonyl]-N-methyl-N-(2-phenylethyl)-3-piperidinamine forms hydrogen bonds with the amino acid residues in the active site of the enzyme, while the piperidine ring interacts with the hydrophobic pocket. This binding mode allows 1-[(2-methoxy-4-quinolinyl)carbonyl]-N-methyl-N-(2-phenylethyl)-3-piperidinamine to selectively inhibit serine proteases without affecting other enzymes.
Biochemical and Physiological Effects:
1-[(2-methoxy-4-quinolinyl)carbonyl]-N-methyl-N-(2-phenylethyl)-3-piperidinamine has been shown to have a range of biochemical and physiological effects, including anticoagulant, anti-inflammatory, and anti-tumor activities. 1-[(2-methoxy-4-quinolinyl)carbonyl]-N-methyl-N-(2-phenylethyl)-3-piperidinamine has been found to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. 1-[(2-methoxy-4-quinolinyl)carbonyl]-N-methyl-N-(2-phenylethyl)-3-piperidinamine has also been shown to reduce the production of inflammatory cytokines and chemokines, suggesting its potential as a therapeutic agent for inflammatory diseases.

Advantages and Limitations for Lab Experiments

1-[(2-methoxy-4-quinolinyl)carbonyl]-N-methyl-N-(2-phenylethyl)-3-piperidinamine has several advantages as a research tool, including its high potency and selectivity for serine proteases, its ability to inhibit multiple enzymes simultaneously, and its stability and solubility in aqueous solutions. However, 1-[(2-methoxy-4-quinolinyl)carbonyl]-N-methyl-N-(2-phenylethyl)-3-piperidinamine also has some limitations, such as its potential toxicity and the need for careful handling and storage. Additionally, the effects of 1-[(2-methoxy-4-quinolinyl)carbonyl]-N-methyl-N-(2-phenylethyl)-3-piperidinamine on different cell types and physiological systems may vary, requiring further investigation.

Future Directions

There are several potential future directions for research on 1-[(2-methoxy-4-quinolinyl)carbonyl]-N-methyl-N-(2-phenylethyl)-3-piperidinamine, including:
1. Developing new therapeutic agents based on the structure of 1-[(2-methoxy-4-quinolinyl)carbonyl]-N-methyl-N-(2-phenylethyl)-3-piperidinamine that target specific serine proteases involved in various diseases.
2. Investigating the effects of 1-[(2-methoxy-4-quinolinyl)carbonyl]-N-methyl-N-(2-phenylethyl)-3-piperidinamine on the immune system and its potential as an immunomodulatory agent.
3. Exploring the use of 1-[(2-methoxy-4-quinolinyl)carbonyl]-N-methyl-N-(2-phenylethyl)-3-piperidinamine in combination with other drugs or therapies to enhance their efficacy.
4. Studying the pharmacokinetics and pharmacodynamics of 1-[(2-methoxy-4-quinolinyl)carbonyl]-N-methyl-N-(2-phenylethyl)-3-piperidinamine in vivo to better understand its potential clinical applications.
5. Investigating the role of 1-[(2-methoxy-4-quinolinyl)carbonyl]-N-methyl-N-(2-phenylethyl)-3-piperidinamine in the regulation of cell signaling pathways and gene expression.
In conclusion, 1-[(2-methoxy-4-quinolinyl)carbonyl]-N-methyl-N-(2-phenylethyl)-3-piperidinamine is a valuable tool for scientific research, with a range of applications in the study of serine proteases and the development of new therapeutic agents. Further research on 1-[(2-methoxy-4-quinolinyl)carbonyl]-N-methyl-N-(2-phenylethyl)-3-piperidinamine and its effects on various physiological systems and diseases is needed to fully understand its potential as a clinical agent.

Synthesis Methods

1-[(2-methoxy-4-quinolinyl)carbonyl]-N-methyl-N-(2-phenylethyl)-3-piperidinamine can be synthesized using a variety of methods, including the reaction of 2-methoxy-4-quinolinecarboxylic acid with N-methyl-N-(2-phenylethyl)-3-piperidone in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting 1-[(2-methoxy-4-quinolinyl)carbonyl]-N-methyl-N-(2-phenylethyl)-3-piperidinamine can be purified by column chromatography and characterized by various spectroscopic techniques.

Scientific Research Applications

1-[(2-methoxy-4-quinolinyl)carbonyl]-N-methyl-N-(2-phenylethyl)-3-piperidinamine has been extensively used in scientific research as a potent inhibitor of serine proteases such as thrombin, trypsin, and chymotrypsin. 1-[(2-methoxy-4-quinolinyl)carbonyl]-N-methyl-N-(2-phenylethyl)-3-piperidinamine has been shown to have high selectivity and affinity for these enzymes, making it a valuable tool for studying their biochemical and physiological functions. 1-[(2-methoxy-4-quinolinyl)carbonyl]-N-methyl-N-(2-phenylethyl)-3-piperidinamine has also been used to develop new therapeutic agents for various diseases, including cancer, thrombosis, and inflammation.